Cas no 2172345-36-5 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid
• CAS No: 2172345-36-5
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6471123
• PubChem ID: 165517353
• Update Time: 2025-07-02

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylpropanamido}-2-methylpropanoic acid
• EN300-1515883
• 2172345-36-5

• Inchi： 1S/C25H30N2O6/c1-25(2,23(29)30)27(3)22(28)12-14-32-15-13-26-24(31)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21H,12-16H2,1-3H3,(H,26,31)(H,29,30)
• InChI Key： LSKHMGXRWOLSSI-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCC(N(C)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid

Introduction to 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid (CAS No. 2172345-36-5)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid, identified by its CAS number 2172345-36-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorinated aromatic ring and multiple functional groups that contribute to its unique chemical and biological properties.

The molecular structure of this compound features a fluorene moiety, specifically 9H-fluoren-9-yl, which is a well-known component in various pharmaceuticals due to its stability and ability to interact with biological targets. The presence of a methoxycarbonyl group further enhances the compound's reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the amino and methylpropanamido functionalities introduce polar and basic characteristics, which are crucial for interactions with biological systems.

This compound's significance in pharmaceutical research is underscored by its potential applications in drug development. The combination of these structural features suggests that it may exhibit properties such as binding affinity, metabolic stability, and bioavailability, which are critical factors in the design of new therapeutic agents. Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, noting their role in improving drug efficacy and reducing toxicity.

In the context of contemporary research, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid has been explored for its potential in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The fluororene moiety, in particular, has been implicated in enhancing the interaction of small molecules with target proteins, thereby increasing their therapeutic potential.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The presence of multiple reactive sites allows for diverse modifications, enabling chemists to tailor its properties for specific applications. For instance, the methoxycarbonyl group can be used for further derivatization via condensation reactions, while the amino group offers opportunities for coupling with other pharmacophores. This flexibility makes it an attractive candidate for library synthesis programs aimed at discovering novel drug candidates.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the fluorene-based core, while protecting group strategies are necessary to ensure regioselective functionalization. These synthetic challenges highlight the compound's complexity and also demonstrate the sophistication of modern synthetic methodologies.

From a biological perspective, the structural features of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid suggest potential interactions with enzymes and receptors involved in disease pathways. Preliminary computational studies have indicated that it may bind to targets such as kinases and transcription factors, which are often implicated in cancer progression. These findings align with broader trends in drug discovery where fluorinated compounds are being increasingly utilized due to their ability to enhance binding affinities and selectivity.

The role of fluorine in medicinal chemistry cannot be overstated. Its presence can significantly influence a molecule's pharmacokinetic properties, including its metabolic stability and distribution within the body. In fact, many FDA-approved drugs contain fluorine atoms precisely because they confer these desirable attributes. Given this backdrop, compounds like 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid represent promising leads for further investigation.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylpropanamido}-2-methylpropanoic acid (CAS No. 2172345-36-5) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its unique combination of chemical features positions it as a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in the development of next-generation therapeutics.